Cas no 141652-75-7 (ethyl 4-amino-1-methylpiperidine-4-carboxylate)

• Product Name: ethyl 4-amino-1-methylpiperidine-4-carboxylate
• CAS No: 141652-75-7
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD05225668
• CID: 3730798
• PubChem ID: 4004342
• Update Time: 2025-05-20

ethyl 4-amino-1-methylpiperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 4-amino-1-methyl-, ethyl ester
• 4-Amino-1-methyl-piperidine-4-carboxylic acid ethyl ester
• ethyl 4-amino-1-methylpiperidine-4-carboxylate
• 141652-75-7
• ethyl4-amino-1-methylpiperidine-4-carboxylate
• CS-0298800
• CHEMBL4521799
• AKOS010012343
• EN300-149489
• BS-12531

• MDL： MFCD05225668
• Inchi： 1S/C9H18N2O2/c1-3-13-8(12)9(10)4-6-11(2)7-5-9/h3-7,10H2,1-2H3
• InChI Key： JNYYOLZQHUGEQV-UHFFFAOYSA-N
• SMILES： N1(C)CCC(N)(C(OCC)=O)CC1

Computed Properties

• Exact Mass: 186.136827821Da
• Monoisotopic Mass: 186.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 4-amino-1-methylpiperidine-4-carboxylate

Ethyl 4-Amino-1-Methylpiperidine-4-Carboxylate: A Comprehensive Overview

Ethyl 4-amino-1-methylpiperidine-4-carboxylate, also known by its CAS number 141652-75-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with an amino group and an ethyl ester moiety. The piperidine ring, a six-membered cyclic amine, forms the core of the molecule, while the amino group and ethyl ester provide functional groups that enhance its reactivity and utility in different chemical reactions.

The synthesis of ethyl 4-amino-1-methylpiperidine-4-carboxylate involves a series of well-established organic reactions. Typically, the starting material is a substituted piperidine derivative, which undergoes nucleophilic substitution or condensation reactions to introduce the amino and ester groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving the overall yield. For instance, the use of palladium-catalyzed coupling reactions has been reported to significantly enhance the formation of this compound.

Ethyl 4-amino-1-methylpiperidine-4-carboxylate has found extensive applications in the pharmaceutical industry due to its ability to act as a building block for more complex molecules. Its amino group can participate in peptide bond formation, making it a valuable precursor for synthesizing bioactive compounds. Recent studies have highlighted its potential as an intermediate in the development of novel antibiotics and antiviral agents. For example, researchers have successfully utilized this compound to synthesize analogs of known drugs, such as β-lactam antibiotics, with improved pharmacokinetic properties.

In addition to its role in drug discovery, ethyl 4-amino-1-methylpiperidine-4-carboxylate has also been explored in materials science for its ability to form stable polymers and coatings. The ester group in the molecule can undergo polymerization under specific conditions, leading to the formation of high-performance materials with tailored mechanical properties. Recent research has focused on incorporating this compound into biodegradable polymers for use in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

The unique combination of functional groups in ethyl 4-amino-1-methylpiperidine-4-carboxylate makes it an ideal candidate for various catalytic transformations. For instance, the amino group can act as a nucleophile in substitution reactions, while the ester group can participate in condensation reactions. These properties have been exploited in the development of new synthetic routes for complex organic molecules. Recent studies have demonstrated its utility as a chiral auxiliary in asymmetric synthesis, enabling the construction of enantioselective compounds with high optical purity.

From an environmental perspective, ethyl 4-amino-1-methylpiperidine-4-carboxylate has been studied for its biodegradability and potential impact on ecosystems. Researchers have investigated its fate in aquatic environments and found that it undergoes rapid hydrolysis under certain conditions, reducing its persistence in natural systems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, ethyl 4-amino-1-methylpiperidine-4-carboxylate (CAS No: 141652-75-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in advancing both academic and industrial endeavors.